Cas no 115045-83-5 (5-hydroxy-2,3-dihydro-1,3-benzothiazol-2-one)

5-hydroxy-2,3-dihydro-1,3-benzothiazol-2-one structure
115045-83-5 structure
Product Name:5-hydroxy-2,3-dihydro-1,3-benzothiazol-2-one
CAS No:115045-83-5
MF:C7H5NO2S
MW:167.185100317001
CID:130611
PubChem ID:14031345
Update Time:2025-04-19

5-hydroxy-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,5-hydroxy-
    • 2(3H)-Benzothiazolone,5-hydroxy-(9CI)
    • 5-hydroxy-3H-1,3-benzothiazol-2-one
    • 5-Hydroxybenzo[d]thiazol-2(3H)-one
    • 5-hydroxy-2,3-dihydro-1,3-benzothiazol-2-one
    • Benzo[d]thiazole-2,5-diol
    • 115045-83-5
    • CS-0451790
    • DTXSID90554709
    • 5-Hydroxy-1,3-benzothiazol-2(3H)-one
    • Inchi: 1S/C7H5NO2S/c9-4-1-2-6-5(3-4)8-7(10)11-6/h1-3,9H,(H,8,10)
    • InChI Key: DGUTYSVRJFTBEW-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=C(C=CC1=2)O)=O

Computed Properties

  • Exact Mass: 167.00415
  • Monoisotopic Mass: 167.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 49.33

5-hydroxy-2,3-dihydro-1,3-benzothiazol-2-one Pricemore >>

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